Reference Substances
Reference substances are materials containing a precisely known concentration of a substance for use in quantitative analysis. A reference standard provides a reference that can be used to determine unknown concentrations or to calibrate analytical instruments. Reference substances are used to help ensure the identity, potency, quality and purity of products. This is accomplished by analyzing the substance against its qualified reference standard.
| VCID | Product Name | CAS No. | MF |
|---|---|---|---|
| VC0013613 | Isoquinoline-5-sulfonyl Chloride, Hydrochloride | 105627-79-0 | C9H7Cl2NO2S |
| VC0013635 | D-Lyxose | 1114-34-7 | C₅H₁₀O₅ |
| VC0013617 | 1-(5-Isoquinolinesulfonyl)piperazine Hydrochloride | 141543-63-7 | C13H16ClN3O2S |
| VC0013616 | 1-(5-Isoquinolinylsulfonyl)-3-methylpiperazine monohydrochloride | 141543-65-9 | C14H18ClN3O2S |
| VC0013602 | (S)-5-Acetimidamido-2-aminopentanoic acid hydrochloride | 150403-88-6 | C7H16ClN3O2 |
| VC0013598 | 3-(4-Hydroxyphenyl)propionitrile | 17362-17-3 | C9H9NO |
| VC0013610 | alpha-l-Sorbofuranose, 2,3-O-(1-methylethylidene)- | 17682-71-2 | C₉H₁₆O₆ |
| VC0013599 | 4-Hydroxy-1-phenylpyrazolo[3,4-d]pyrimidine | 21314-17-0 | C11H8N4O |
| VC0013600 | (1R,2R,5R)-2-Hydroxy-2,6,6-trimethylbicyclo[3.1.1]heptan-3-one | 24047-72-1 | C10H16O2 |
| VC0013595 | 4-Hydroxy-6-mercaptopyrazolo[3,4-d]pyrimidine | 24521-76-4 | C5H4N4OS |
| VC0013622 | Lauroylcholine Chloride | 25234-60-0 | C17H36ClNO2 |
| VC0013612 | Isoquinoline-5-sulfonic Acid | 27655-40-9 | C9H7NO3S |
| VC0013589 | (E,E)-2,4-Heptadien-1-ol | 33467-79-7 | C7H12O |
| VC0013606 | Indolyl-3-(ethyl-β-bromide) | 3389-21-7 | C10H10BrN |
| VC0013609 | 2’,3’-O-Isopropylideneguanosine | 362-76-5 | C13H17N5O5 |
| VC0013590 | N,N’,N’’,N’’’,N’’’’,N’’’’’-Hexaacetylchitohexaose | 38854-46-5 | C48H80N6O31 |
| VC0013603 | 2-Iminopiperidine, Hydrochloride | 41419-55-0 | C5H11ClN2 |
| VC0013619 | 1,4-Di-o-acetyl-2,6-anhydro-5-deoxy-3-o-(2,3,4,6-tetra-o-acetylhexopyranosyl)hex-5-enitol | 51450-24-9 | C24H32O15 |
| VC0013594 | Nω-Hydroxy-L-arginine Monoacetate | 53598-01-9 | C8H18N4O5 |
| VC0013638 | 2,5-Dioxopyrrolidin-1-yl 2-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)acetate | 55750-61-3 | C10H8N2O6 |
| VC0013593 | Guanidine, hydroxy-, sulfate (2:1) (salt) | 6345-29-5 | CH₅N₃O•0.5H₂SO₄ |
| VC0013620 | (2R,3R,4S,5R,6S)-2-(Hydroxymethyl)-6-[(2R,3S,4R,5R,6R)-4,5,6-trihydroxy-2-(hydroxymethyl)oxan-3-yl]oxyoxane-3,4,5-triol;hydrate | 64044-51-5 | C₁₂H₂₄O₁₂ |
| VC0013625 | [(2S,3S,4S,6S)-6-[(2R,3R,4R,6S)-6-[(2R,3R,4R,6S)-6-[[(2S,3S)-6-[(2S,4R,5S,6R)-5-Carboxyoxy-4-[(2R,4R,5R,6R)-4-hydroxy-5-methoxy-6-methyloxan-2-yl]oxy-6-methyloxan-2-yl]oxy-3-[(1S,3S,4R)-3,4-dihydroxy-1-methoxy-2-oxopentyl]-8,9-dihydroxy-7-methyl-1-oxo-3,4-dihydro-2H-anthracen-2-yl]oxy]-3-hydroxy-2-methyloxan-4-yl]oxy-3-hydroxy-2-methyloxan-4-yl]oxy-4-hydroxy-2,4-dimethyloxan-3-yl] acetate | 7059-24-7 | C57H82O26 |
| VC0013629 | Lewis X Trisaccharide | 71208-06-5 | C20H35NO15 |
| VC0013632 | (9Z,12Z)-(113C)Octadeca-9,12-dienoic acid | 98353-71-0 | C18H32O2 |